Cas no 109-21-7 (1-Butyl Butyrate)

Butyl butyrate, n-butyl butyrate, is a colorless \ fruity aroma liquid at room temperature, which can be used as solvent \ chromatographic analysis standard material \ organic synthesis, and also can be used in flavor formula< Br>
1-Butyl Butyrate structure
1-Butyl Butyrate structure
1-Butyl Butyrate
109-21-7
C8H16O2
144.21144
MFCD00009450
35553
24885171

1-Butyl Butyrate Properties

Names and Identifiers

    • Butyl butyrate
    • Butyl n-butyrate
    • n-Butyl butyrate
    • n-Butyl n-Butyrate
    • Butyric Acid Butyl Ester
    • Butyl butanoate
    • FEMA 2186
    • FEMA 2168
    • Butylbutyrat
    • Butyl butylate
    • Butyric acid-b
    • 1-butylbutyrate
    • 1-Butyl butyrate
    • N-BUTYRIC ACID N-BUTYL ESTER
    • BUTYL BUTYRATE 98+% FCC
    • BUTYL BUTYRATE 98+% NATURAL FCC
    • BUTYL BUTYRATE GC STANDARD
    • BUTYL BUTYRATE, NATURAL
    • +Expand
    • MFCD00009450
    • XUPYJHCZDLZNFP-UHFFFAOYSA-N
    • 1S/C8H16O2/c1-3-5-7-10-8(9)6-4-2/h3-7H2,1-2H3
    • CCCCOC(=O)CCC
    • 1747101

Computed Properties

  • 144.11500
  • 0
  • 2
  • 6
  • 144.115
  • 10
  • 89.3
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.2
  • nothing
  • 0
  • 26.3A^2

Experimental Properties

  • 2.12980
  • 26.30000
  • 1556
  • n20/D 1.406(lit.)
  • Soluble in water. (1 g/L).
  • 164-165 °C(lit.)
  • -92 ºC
  • Fahrenheit: 127.4 ° f
    Celsius: 53 ° c
  • 2186
  • 0.50g/l
  • Colorless liquid [1]
  • Insoluble in water, miscible in ethanol \ ether [12]
  • 0.869 g/mL at 25 °C(lit.)

1-Butyl Butyrate Synthesis

Synthetic Circuit 1

50-99-7 50-99-7
109-21-7 109-21-7
64-17-5 64-17-5
67-64-1 67-64-1
107-92-6 107-92-6
2140-48-9 2140-48-9
71-36-3 71-36-3
72-89-9 72-89-9
123-86-4 123-86-4
141-78-6 141-78-6
105-54-4 105-54-4
1420-36-6 1420-36-6
Reaction Conditions
1.1S:H2O, 72 h, 37°C
Reference
Metabolic engineering of Clostridium acetobutylicum for the production of butyl butyrate
By Noh, Hyeon Ji et al, Applied Microbiology and Biotechnology, 2018, 102(19), 8319-8327

Synthetic Circuit 2

98-00-0 98-00-0
71-36-3 71-36-3
64-17-5 64-17-5
109-21-7 109-21-7
1492053-22-1 1492053-22-1
59212-78-1 59212-78-1
56920-82-2 56920-82-2
29953-18-2 29953-18-2
19277-56-6 19277-56-6
13679-43-1 13679-43-1
13678-74-5 13678-74-5
13678-51-8 13678-51-8
6975-60-6 6975-60-6
6863-58-7 6863-58-7
5921-80-2 5921-80-2
3658-95-5 3658-95-5
1917-65-3 1917-65-3
1197-40-6 1197-40-6
930-60-9 930-60-9
930-30-3 930-30-3
876-02-8 876-02-8
871-22-7 871-22-7
699-17-2 699-17-2
583-33-5 583-33-5
542-52-9 542-52-9
539-88-8 539-88-8
142-96-1 142-96-1
141-72-0 141-72-0
123-86-4 123-86-4
Reaction Conditions
1.1 Solvents: 1-Butanol ;  48 h, 140 °C
Reference
Production of biomass-derived furanic ethers and levulinate esters using heterogeneous acid catalysts
Neves, Patricia; et al, Green Chemistry, 2013, 15(12), 3367-3376

1-Butyl Butyrate Raw materials

1-Butyl Butyrate Preparation Products

1-Butyl Butyrate Related Literature

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